Cas no 72296-90-3 (1-methoxy-3-phenylpropan-2-amine)
1-methoxy-3-phenylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
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- 1-Methoxy-3-phenyl-2-propanamine
- SureCN2640498
- 1-(Methoxymethyl)-1H-benzo[d]imidazole
- AC1LTU6V
- 1-(methoxymethyl)benzoimidazole
- 1-(Methoxymethyl)-2-phenylethanamin
- 1-methoxymethylbenzimidazole
- 3-methoxy-1-phenyl-2-propylamine
- benzimidazolylmethoxymethane
- 1-(methoxymethyl)-1H-benzimidazole
- 1-methoxymethyl-1H-benzoimidazole
- ACMC-209ejk
- N-MOM-benzimidazole
- 1-Methoxy-3-phenylpropan-2-aMine
- N-MOM-benzi
- 2-amino-1-methoxy-3-phenylpropane
- Z825742276
- DB-226275
- 72296-90-3
- EN300-97644
- AKOS009156702
- CHEMBL4554432
- G31260
- SB44833
- SCHEMBL854820
- SB44885
- 1-methoxy-3-phenylpropan-2-amine
-
- MDL: MFCD06248074
- Inchi: 1S/C10H15NO/c1-12-8-10(11)7-9-5-3-2-4-6-9/h2-6,10H,7-8,11H2,1H3
- InChI Key: FAZIHZPDHJBQKN-UHFFFAOYSA-N
- SMILES: O(C)CC(CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 165.115364102g/mol
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.2Ų
1-methoxy-3-phenylpropan-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-methoxy-3-phenylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M228185-50mg |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M228185-100mg |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M228185-500mg |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 500mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-97644-0.1g |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 95.0% | 0.1g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-97644-0.25g |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 95.0% | 0.25g |
$61.0 | 2025-03-21 | |
| Enamine | EN300-97644-0.5g |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 95.0% | 0.5g |
$108.0 | 2025-03-21 | |
| Enamine | EN300-97644-1.0g |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 95.0% | 1.0g |
$169.0 | 2025-03-21 | |
| Enamine | EN300-97644-2.5g |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 95.0% | 2.5g |
$332.0 | 2025-03-21 | |
| Enamine | EN300-97644-5.0g |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 95.0% | 5.0g |
$493.0 | 2025-03-21 | |
| Enamine | EN300-97644-10.0g |
1-methoxy-3-phenylpropan-2-amine |
72296-90-3 | 95.0% | 10.0g |
$733.0 | 2025-03-21 |
1-methoxy-3-phenylpropan-2-amine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-methoxy-3-phenylpropan-2-amine
1-Methoxy-3-phenylpropan-2-amine (CAS No. 72296-90-3): A Comprehensive Overview
1-Methoxy-3-phenylpropan-2-amine (CAS No. 72296-90-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as MPPA, is characterized by its unique molecular structure, which includes a phenyl group and a methoxy substituent. The chemical formula of 1-methoxy-3-phenylpropan-2-amine is C10H13NO2, and it has a molecular weight of 179.21 g/mol.
The synthesis of 1-methoxy-3-phenylpropan-2-amine typically involves the reaction of 3-methoxybenzaldehyde with phenylacetonitrile, followed by reduction to form the amine. This process is well-documented in the literature and has been optimized to achieve high yields and purity. The compound's structural features make it an interesting candidate for various applications, particularly in the development of new pharmaceutical agents.
In recent years, MPPA has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, sleep, and other physiological processes. Research has shown that 1-methoxy-3-phenylpropan-2-amine can interact with specific serotonin receptors, potentially offering new avenues for treating mood disorders such as depression and anxiety.
A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of MPPA to serotonin receptors. The results indicated that MPPA exhibits high affinity for the 5-HT1A receptor subtype, which is known to be involved in the regulation of serotonin release and reuptake. This finding suggests that MPPA could be developed into a novel antidepressant or anxiolytic agent.
Beyond its potential as a serotonin receptor modulator, MPPA has also been explored for its effects on other biological systems. For instance, a 2020 study published in the Bioorganic & Medicinal Chemistry Letters examined the impact of MPPA on dopaminergic pathways. Dopamine is another neurotransmitter that plays a critical role in reward and motivation circuits in the brain. The study found that MPPA can modulate dopamine release, which could have implications for treating neurological disorders such as Parkinson's disease.
The pharmacokinetic properties of MPPA(CAS No. 72296-90-3)) have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have demonstrated that MPPA has good oral bioavailability and a favorable half-life, making it a promising candidate for drug development. Additionally, toxicological assessments have shown that MPPA exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective treatment option.
In conclusion, 1-methoxy-3-phenylpropan-2-amine (CAS No. 72296-90-3) represents an exciting area of research in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable compound for exploring new therapeutic strategies. Ongoing studies continue to uncover new insights into the mechanisms of action and potential applications of MPPA, paving the way for future advancements in drug discovery and development.
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